Cas no 85614-54-6 (1-Pyrrolidineacetamide,2,4-dioxo-)

1-Pyrrolidineacetamide,2,4-dioxo- structure
85614-54-6 structure
Product Name:1-Pyrrolidineacetamide,2,4-dioxo-
CAS No:85614-54-6
MF:C6H8N2O3
MW:156.139321327209
CID:723552
Update Time:2024-01-03

1-Pyrrolidineacetamide,2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidineacetamide,2,4-dioxo-
    • 2-(2,4-dioxopyrrolidin-1-yl)acetamide
    • 2,4-dioxo-1-Pyrrolidineacetamide
    • 2,4-dioxopyrrolidine-1-acetamide
    • 2,4-Dioxo-1-pyrrolidineacetamide (ACI)
    • (2,4-Dioxopyrrolidin-1-yl)acetamide
    • Inchi: 1S/C6H8N2O3/c7-5(10)3-8-2-4(9)1-6(8)11/h1-3H2,(H2,7,10)
    • InChI Key: JPVVDKWRORWDAQ-UHFFFAOYSA-N
    • SMILES: O=C(CN1CC(=O)CC1=O)N

Computed Properties

  • Exact Mass: 156.053492
  • Monoisotopic Mass: 156.053492
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.5

Experimental Properties

  • Density: 1.404
  • Boiling Point: 506.8 °C at 760 mmHg
  • Flash Point: 260.3 °C
  • Refractive Index: 1.545
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